Cas no 2229085-98-5 (2-(2,3,4-trihydroxyphenyl)butanoic acid)

2-(2,3,4-trihydroxyphenyl)butanoic acid structure
2229085-98-5 structure
Product Name:2-(2,3,4-trihydroxyphenyl)butanoic acid
CAS No:2229085-98-5
MF:C10H12O5
MW:212.199283599854
CID:6589103
PubChem ID:165670039
Update Time:2025-09-18

2-(2,3,4-trihydroxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,3,4-trihydroxyphenyl)butanoic acid
    • 2229085-98-5
    • EN300-1808134
    • Inchi: 1S/C10H12O5/c1-2-5(10(14)15)6-3-4-7(11)9(13)8(6)12/h3-5,11-13H,2H2,1H3,(H,14,15)
    • InChI Key: AGYXHPDIQXEEJP-UHFFFAOYSA-N
    • SMILES: OC1C(=C(C=CC=1C(C(=O)O)CC)O)O

Computed Properties

  • Exact Mass: 212.06847348g/mol
  • Monoisotopic Mass: 212.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 98Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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